Cas no 515880-87-2 (4-3-(Pyridin-4-yl)pyrazolo1,5-apyrimidin-6-ylphenol)

• Product Name: 4-3-(Pyridin-4-yl)pyrazolo1,5-apyrimidin-6-ylphenol
• CAS No: 515880-87-2
• MF: C₁₇H₁₂N₄O
• MW: 288.303382873535
• MDL: MFCD11226408
• CID: 3486556
• PubChem ID: 45790516
• Update Time: 2025-04-21

4-3-(Pyridin-4-yl)pyrazolo1,5-apyrimidin-6-ylphenol Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-[3-(4-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-
• 4-[3-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidin-6-yl]phenol
• 515880-87-2
• AKOS005255633
• 4-(3-(Pyridin-4-yl)pyrazolo[1,5-a]pyrimidin-6-yl)phenol
• MFCD11226408
• DB-124121
• 4-(3-pyridin-4-ylpyrazolo[1,5-a]pyrimidin-6-yl)phenol
• 4-3-(Pyridin-4-yl)pyrazolo1,5-apyrimidin-6-ylphenol

• MDL： MFCD11226408
• Inchi： 1S/C17H12N4O/c22-15-3-1-12(2-4-15)14-9-19-17-16(10-20-21(17)11-14)13-5-7-18-8-6-13/h1-11,22H
• InChI Key： GZLYUQICEWTGNY-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=CN3N=CC(C4C=CN=CC=4)=C3N=C2)C=C1

Computed Properties

• Exact Mass: 288.10111102Da
• Monoisotopic Mass: 288.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų